Cas no 4547-57-3 ((4-n-Butoxyphenyl)acetic acid)

• Product Name: (4-n-Butoxyphenyl)acetic acid
• CAS No: 4547-57-3
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD00016832
• CID: 45160
• PubChem ID: 253661294
• Update Time: 2025-10-28

(4-n-Butoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Butoxyphenyl)acetic acid
• 4-(n-Butoxy)phenylacetic acid
• 4-Butoxyphenylacetic Acid
• 4-butoxyBenzeneacetic acid
• 4-N-BUTOXYPHENYLACETIC ACID
• MFCD00016832
• AB00079767-01
• EINECS 224-904-1
• 4-(N-Butoxy)phenyl acetic acid
• KSC-229-64-1
• Z149351104
• 5P55RDR58C
• DTXSID00196518
• SCHEMBL1285778
• Benzeneacetic acid, 4-butoxy-
• Cambridge id 5306907
• B4742
• BRN 1105534
• SR-01000388884
• 4-(n-Butoxyphenyl)acetic acid
• SR-01000388884-1
• CS-0128897
• p-(Butoxyphenyl)acetic acid
• 4547-57-3
• BB 0249015
• (4-Butoxy-phenyl)-acetic acid
• KUC110102N
• 4-N-BUTOXYBENZENEACETIC ACID
• AKOS000210683
• UNII-5P55RDR58C
• Bufexamac impurity A, EuropePharmacopoeia (EP) Reference Standard
• BENZENEACETIC ACID, P-BUTOXY-
• 4-Butoxyphenylacetic acid, >=98.0% (HPLC)
• Bufexamac impurity A
• W-202802
• (p-Butoxyphenyl)acetic acid
• HMS1607O11
• Acetic acid, (p-butoxyphenyl)-
• AS-59845
• BUFEXAMAC IMPURITY A [EP IMPURITY]
• FT-0604749
• D89105
• 2-(4-Butoxyphenyl)acetic Acid; Bufexamac Imp. A (EP); Bufexamac Impurity A
• p-Butoxyphenylacetic acid
• ACETIC ACID, (4-BUTOXYPHENYL)-
• EN300-6493248
• NS00031534
• (4-n-Butoxyphenyl)acetic acid
• DB-051306
• BBL021194
• STK893900
• (4-butoxyphenyl)acetic acid

• MDL： MFCD00016832
• Inchi： 1S/C12H16O3/c1-2-3-8-15-11-6-4-10(5-7-11)9-12(13)14/h4-7H,2-3,8-9H2,1H3,(H,13,14)
• InChI Key： KLJMYYFCWBVKEE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CC(=O)O)=CC=1)CCCC
• BRN： 1105534

Computed Properties

• Exact Mass: 208.11000
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystals
• Melting Point: 85.0 to 89.0 deg-C
• Boiling Point: 345°C at 760 mmHg
• Flash Point: 130.1°C
• PSA: 46.53000
• LogP: 2.49260
• Solubility: Uncertain

(4-n-Butoxyphenyl)acetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：AF6945000
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (4-n-Butoxyphenyl)acetic acid

Comprehensive Guide to (4-n-Butoxyphenyl)acetic acid (CAS No. 4547-57-3): Properties, Applications, and Industry Insights

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